Cas no 72469-17-1 (4-fluoro-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide)

• Product name: 4-fluoro-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide
• CAS No: 72469-17-1
• MF: C₁₇H₂₃FN₂O
• MW: 290.375727891922
• CID: 1756092
• PubChem ID: 51599

4-fluoro-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[(4aR,8aS)-2-methyldecahydroisoquinolin-5-yl]benzamide
• N-[(4aR,8aS)-2-methyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-5-yl]-4-fluorobenzamide
• 4-Fluoro-N-(2-methyldecahydroisoquinolin-5-yl)benzamide
• 72469-17-1
• trans-4-Fluoro-N-(2-methyldecahydroisoquinol-5-yl)benzamide
• BENZAMIDE, 4-FLUORO-N-(2-METHYLDECAHYDROISOQUINOL-5-YL)-, (E)-
• DTXSID00993286

• Inchi： InChI=1S/C17H23FN2O/c1-20-10-9-15-13(11-20)3-2-4-16(15)19-17(21)12-5-7-14(18)8-6-12/h5-8,13,15-16H,2-4,9-11H2,1H3,(H,19,21)/t13-,15-,16?/m1/s1
• InChI Key： ZXUXBBXHJDRZIY-CWSLVUQWSA-N
• SMILES： CN1CCC2C(C1)CCCC2NC(=O)C3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 290.17959
• Monoisotopic Mass: 290.17944152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34